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Compound of Interest

Compound Name: Dihydroresveratrol 3-O-glucoside

Cat. No.: B598288 Get Quote

CAS Number: 100432-87-9

Chemical Formula: C₂₀H₂₄O₈

Molecular Weight: 392.40 g/mol

This technical guide provides an in-depth overview of Dihydroresveratrol 3-O-glucoside, a

naturally occurring phenolic compound. The information is tailored for researchers, scientists,

and professionals in drug development, focusing on its chemical properties, biological

significance, and relevant experimental methodologies.

Chemical and Physical Properties
Dihydroresveratrol 3-O-glucoside is a glycosylated derivative of dihydroresveratrol. Its

fundamental properties are summarized in the table below.
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Property Value Source

CAS Number 100432-87-9 [1][2][3][4][5][6]

Molecular Formula C₂₀H₂₄O₈ [1][2][3][4][5][6]

Molecular Weight 392.40 g/mol [1][2][5][7]

IUPAC Name

(2S,3R,4S,5S,6R)-2-[3-

hydroxy-5-[2-(4-

hydroxyphenyl)ethyl]phenoxy]-

6-(hydroxymethyl)oxane-3,4,5-

triol

[1][2]

Synonyms
3,5,4'-Trihydroxy-bibenzyl-3-O-

β-D-glucoside
[7]

Appearance White to off-white solid [7]

Solubility

Soluble in DMSO, Pyridine,

Methanol, Ethanol, Chloroform,

Dichloromethane, Ethyl

Acetate, Acetone.

[3][4]

Natural Sources

Rhizomes of Polygonum

cuspidatum Sieb. et Zucc.,

leaves of Broussonetia

papyrifera.

[3][4][7]

Biological Activity and Significance
Dihydroresveratrol 3-O-glucoside is a metabolite of resveratrol, a well-studied polyphenol.

Resveratrol is first metabolized by gut microbiota to its aglycone, dihydroresveratrol, which is

then further metabolized in the body to form conjugates such as glucuronides and sulfates.[8]

[9] While direct studies on the biological activities of Dihydroresveratrol 3-O-glucoside are

limited, the activities of its aglycone, dihydroresveratrol, have been more extensively

investigated and provide valuable insights into its potential therapeutic effects.

Anti-Inflammatory Activity of Dihydroresveratrol
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Dihydroresveratrol has demonstrated potent anti-inflammatory effects, often exceeding those of

its precursor, resveratrol.[10] Its mechanisms of action involve the modulation of key signaling

pathways.

Aryl Hydrocarbon Receptor (AHR) Pathway: Dihydroresveratrol is an activator of the AHR, a

transcription factor that plays a crucial role in regulating immune responses.[10] Activation of

AHR leads to the suppression of inflammatory responses.[10]

NLRP3 Inflammasome Inhibition: Dihydroresveratrol has been shown to inhibit the NLRP3

inflammasome, a key component of the innate immune system involved in the production of

pro-inflammatory cytokines.[10]

Antioxidant Activity of Dihydroresveratrol
Dihydroresveratrol exhibits significant antioxidant properties, contributing to its potential health

benefits.[8]

AMPK/SIRT1 and Nrf2 Pathways: Dihydroresveratrol activates the AMPK/SIRT1 signaling

pathway, which in turn can lead to the activation of the Nrf2-mediated antioxidant response.

[11][12] This pathway is crucial for cellular defense against oxidative stress.

Other Biological Activities of Dihydroresveratrol
Anti-adipogenesis and Insulin Resistance: Dihydroresveratrol has been shown to attenuate

adipogenesis and improve insulin sensitivity, suggesting its potential in managing metabolic

disorders.[11][12]

Cytotoxicity: The aglycone, dihydroresveratrol, has shown cytotoxic effects against various

cancer cell lines. For instance, the IC50 values for dihydroresveratrol in 3T3-L1 and HepG2

cells were reported to be 502.5 µM and 558.7 µM, respectively.[13]

Experimental Protocols
Detailed experimental protocols for Dihydroresveratrol 3-O-glucoside are not readily

available in the literature. However, based on studies of its aglycone and other similar

glucosides, the following methodologies can be adapted.
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In Vitro Anti-Inflammatory Assay (Adapted from
Dihydroresveratrol studies)

Cell Culture: Culture murine macrophage cell line RAW 264.7 in DMEM supplemented with

10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO₂ incubator.

Treatment: Seed cells in 96-well plates. Pre-treat cells with varying concentrations of

Dihydroresveratrol 3-O-glucoside for 1 hour.

Inflammation Induction: Stimulate the cells with lipopolysaccharide (LPS) (1 µg/mL) for 24

hours to induce an inflammatory response.

Nitric Oxide (NO) Measurement: Measure the production of nitric oxide in the culture

supernatant using the Griess reagent.

Cytokine Analysis: Quantify the levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6) in the

supernatant using ELISA kits.

Antioxidant Capacity Assays (DPPH and ORAC)
DPPH Radical Scavenging Assay:

Reaction Mixture: Prepare a solution of DPPH (0.1 mM) in methanol.

Incubation: Add various concentrations of Dihydroresveratrol 3-O-glucoside to the DPPH

solution.

Measurement: Incubate the mixture in the dark for 30 minutes and measure the absorbance

at 517 nm. A decrease in absorbance indicates radical scavenging activity.[14][15][16]

Oxygen Radical Absorbance Capacity (ORAC) Assay:

Reagents: Use fluorescein as the fluorescent probe and AAPH as a peroxyl radical

generator.

Procedure: Mix Dihydroresveratrol 3-O-glucoside with fluorescein in a 96-well plate.
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Measurement: Add AAPH to initiate the reaction and monitor the fluorescence decay over

time. The antioxidant capacity is determined by comparing the area under the curve to a

Trolox standard.[14][15][16]

Synthesis and Purification
Enzymatic Synthesis (General Approach)
A common method for the synthesis of resveratrol glucosides involves enzymatic glycosylation.

[2][9][17][18][19]

Enzyme and Substrates: Utilize a glycosyltransferase, such as amylosucrase or one from

Bacillus licheniformis, with dihydroresveratrol as the acceptor and a sugar donor like sucrose

or UDP-glucose.[2][9]

Reaction Conditions: The reaction is typically carried out in a buffered solution (e.g., Tris-

HCl) at a controlled pH and temperature (e.g., 37-40°C).[2][9]

Monitoring: The progress of the reaction can be monitored by thin-layer chromatography

(TLC) or high-performance liquid chromatography (HPLC).[9]

Purification by HPLC
Purification of Dihydroresveratrol 3-O-glucoside can be achieved using preparative

reversed-phase HPLC.[1][9][20]

Column: A C18 column is commonly used.[1][9][20]

Mobile Phase: A gradient of water (often with a modifier like acetic acid or trifluoroacetic acid)

and an organic solvent such as acetonitrile or methanol.[1][9][20]

Detection: The compound can be detected using a UV detector, typically around 280-320

nm.[9]

Analytical Characterization
High-Performance Liquid Chromatography-Mass
Spectrometry (HPLC-MS)
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HPLC-MS is a powerful technique for the identification and quantification of

Dihydroresveratrol 3-O-glucoside.[3][13][21][22]

Ionization: Electrospray ionization (ESI) is commonly used, often in negative ion mode.[3][13]

[22]

Mass Analysis: High-resolution mass spectrometry (e.g., Q-TOF) can provide accurate mass

measurements for formula determination.[13][21] Tandem mass spectrometry (MS/MS) can

be used for structural elucidation by analyzing fragmentation patterns.[21]

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H-NMR and ¹³C-NMR spectroscopy are essential for the definitive structural elucidation of

Dihydroresveratrol 3-O-glucoside.[1][9][18][19][23][24][25][26] While specific spectra for this

compound are not readily available in public databases, analysis of related compounds

suggests key chemical shifts to expect.

Signaling Pathway and Experimental Workflow
Diagrams
The following diagrams illustrate the key signaling pathways modulated by the aglycone,

dihydroresveratrol, and a general workflow for its analysis.
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Signaling pathways modulated by dihydroresveratrol.
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General experimental workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Semi-preparative isolation of dihydroresveratrol-3-O-β-d-glucuronide and four resveratrol
conjugates from human urine after oral intake of a resveratrol-containing dietary supplement
- PubMed [pubmed.ncbi.nlm.nih.gov]

2. mdpi.com [mdpi.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b598288?utm_src=pdf-body-img
https://www.benchchem.com/product/b598288?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/23727867/
https://pubmed.ncbi.nlm.nih.gov/23727867/
https://pubmed.ncbi.nlm.nih.gov/23727867/
https://www.mdpi.com/2079-9284/10/4/98
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b598288?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Frontiers | Gut Microbiota-Derived Resveratrol Metabolites, Dihydroresveratrol and
Lunularin, Significantly Contribute to the Biological Activities of Resveratrol [frontiersin.org]

4. Enhancement of NF-κB activity by resveratrol in cytokine-exposed mesangial cells - PMC
[pmc.ncbi.nlm.nih.gov]

5. Dihydroresveratrol 3-O-glucoside | CAS:100432-87-9 | Phenols | High Purity |
Manufacturer BioCrick [biocrick.com]

6. Dihydroresveratrol 3-O-glucoside | C20H24O8 | CID 38348878 - PubChem
[pubchem.ncbi.nlm.nih.gov]

7. researchgate.net [researchgate.net]

8. benchchem.com [benchchem.com]

9. Enzymatic Biosynthesis of Novel Resveratrol Glucoside and Glycoside Derivatives - PMC
[pmc.ncbi.nlm.nih.gov]

10. benchchem.com [benchchem.com]

11. Dihydro-Resveratrol Attenuates Oxidative Stress, Adipogenesis and Insulin Resistance in
In Vitro Models and High-Fat Diet-Induced Mouse Model via AMPK Activation - PMC
[pmc.ncbi.nlm.nih.gov]

12. researchgate.net [researchgate.net]

13. Metabolism of cis- and trans-Resveratrol and Dihydroresveratrol in an Intestinal Epithelial
Model - PMC [pmc.ncbi.nlm.nih.gov]

14. files.core.ac.uk [files.core.ac.uk]

15. researchgate.net [researchgate.net]

16. Comparative study of different methods to measure antioxidant activity of resveratrol in
the presence of cyclodextrins - PubMed [pubmed.ncbi.nlm.nih.gov]

17. researchgate.net [researchgate.net]

18. Enzymatic Synthesis of Resveratrol α-Glucoside by Amylosucrase of Deinococcus
geothermalis - PubMed [pubmed.ncbi.nlm.nih.gov]

19. researchgate.net [researchgate.net]

20. A simple method for the isolation and purification of resveratrol from Polygonum
cuspidatum - PMC [pmc.ncbi.nlm.nih.gov]

21. Detection and structural characterization of the metabolites of dihydroresveratrol in rats
by liquid chromatography coupled to high-resolution tandem mass spectrometry - PubMed
[pubmed.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.frontiersin.org/journals/nutrition/articles/10.3389/fnut.2022.912591/full
https://www.frontiersin.org/journals/nutrition/articles/10.3389/fnut.2022.912591/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC1809482/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1809482/
https://www.biocrick.com/Dihydroresveratrol-3-O-glucoside-BCN5821.html
https://www.biocrick.com/Dihydroresveratrol-3-O-glucoside-BCN5821.html
https://pubchem.ncbi.nlm.nih.gov/compound/38348878
https://pubchem.ncbi.nlm.nih.gov/compound/38348878
https://www.researchgate.net/figure/The-cytotoxic-IC50-and-morphological-changes-in-resveratrol-and_fig1_40847624
https://www.benchchem.com/pdf/Dihydroresveratrol_in_Antioxidant_Assays_A_Comparative_Guide.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4249177/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4249177/
https://www.benchchem.com/pdf/Dihydroresveratrol_A_Potent_Anti_Inflammatory_Agent_Validated_In_Vivo.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10346901/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10346901/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10346901/
https://www.researchgate.net/publication/372077882_Dihydro-Resveratrol_Attenuates_Oxidative_Stress_Adipogenesis_and_Insulin_Resistance_in_In_Vitro_Models_and_High-Fat_Diet-Induced_Mouse_Model_via_AMPK_Activation
https://pmc.ncbi.nlm.nih.gov/articles/PMC7146108/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7146108/
https://files.core.ac.uk/download/pdf/147334013.pdf
https://www.researchgate.net/figure/The-results-obtained-for-antioxidant-capacity-assays-ORAC-DPPH-and-ABTS-expressed-as_fig1_317272517
https://pubmed.ncbi.nlm.nih.gov/21397654/
https://pubmed.ncbi.nlm.nih.gov/21397654/
https://www.researchgate.net/publication/265844592_Enzymatic_Biosynthesis_of_Novel_Resveratrol_Glucoside_and_Glycoside_Derivatives
https://pubmed.ncbi.nlm.nih.gov/34584041/
https://pubmed.ncbi.nlm.nih.gov/34584041/
https://www.researchgate.net/publication/354933831_Enzymatic_Synthesis_of_Resveratrol_a-Glucoside_by_Amylosucrase_of_Deinococcus_geothermalis
https://pmc.ncbi.nlm.nih.gov/articles/PMC5760951/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5760951/
https://pubmed.ncbi.nlm.nih.gov/33125777/
https://pubmed.ncbi.nlm.nih.gov/33125777/
https://pubmed.ncbi.nlm.nih.gov/33125777/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b598288?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


22. Gut Microbiota-Derived Resveratrol Metabolites, Dihydroresveratrol and Lunularin,
Significantly Contribute to the Biological Activities of Resveratrol - PMC
[pmc.ncbi.nlm.nih.gov]

23. rsc.org [rsc.org]

24. PRACTICAL PREPARATION OF RESVERATROL 3-O-β-D-GLUCURONIDE - PMC
[pmc.ncbi.nlm.nih.gov]

25. Dihydroresveratrol | C14H14O3 | CID 185914 - PubChem [pubchem.ncbi.nlm.nih.gov]

26. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Dihydroresveratrol 3-O-glucoside: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b598288#dihydroresveratrol-3-o-glucoside-cas-
number-100432-87-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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